Cas no 17955-84-9 (Silane, (2,7-dibromo-9H-fluoren-9-yl)trimethyl-)

(2,7-Dibromo-9H-fluoren-9-yl)trimethyl-silane is a brominated fluorene derivative featuring a trimethylsilyl group at the 9-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, due to the reactivity of its dibromo substituents. The trimethylsilyl group enhances stability and can be further functionalized, making it useful in the development of conjugated polymers, organic semiconductors, and optoelectronic materials. Its well-defined structure and high purity enable precise modifications, facilitating applications in materials science and pharmaceutical chemistry. The compound’s robust synthetic utility and compatibility with various reaction conditions make it valuable for advanced research and industrial applications.

Silane, (2,7-dibromo-9H-fluoren-9-yl)trimethyl- structure

17955-84-9 structure

Product Name:Silane, (2,7-dibromo-9H-fluoren-9-yl)trimethyl-

CAS No:17955-84-9

MF:C₁₆H₁₆Br₂Si

MW:396.191743850708

MDL:MFCD07435360

CID:3818132

PubChem ID:102304409

Update Time:2025-06-07

Silane, (2,7-dibromo-9H-fluoren-9-yl)trimethyl- Chemical and Physical Properties

Names and Identifiers

- Silane, (2,7-dibromo-9H-fluoren-9-yl)trimethyl-
- (2,7-dibromo-9H-fluoren-9-yl)-trimethylsilane
- 17955-84-9
- 2,7-Dibromo-9-trimethylsilylfluorene
- DTXSID801267356
- 2,7-Dibromo-9-(trimethylsilyl)-9H-fluorene
- 2,7-di-bromo-9-trimethylsilyl fluorene
- MFCD07435360
- MDL： MFCD07435360
- Inchi： 1S/C16H16Br2Si/c1-19(2,3)16-14-8-10(17)4-6-12(14)13-7-5-11(18)9-15(13)16/h4-9,16H,1-3H3
- InChI Key： BCCHLKAXVVEUDX-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C3C=CC(=CC=3C(C=2C=1)[Si](C)(C)C)Br

Computed Properties

Exact Mass: 395.93675Da
Monoisotopic Mass: 393.93880Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Silane, (2,7-dibromo-9H-fluoren-9-yl)trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB368740-50 mg	2,7-Dibromo-9-trimethylsilylfluorene	17955-84-9	50mg	€166.00	2023-04-26
abcr	AB368740-100 mg	2,7-Dibromo-9-trimethylsilylfluorene	17955-84-9	100mg	€254.00	2023-04-26
abcr	AB368740-50mg	2,7-Dibromo-9-trimethylsilylfluorene; .	17955-84-9	50mg	€166.00	2025-04-20
abcr	AB368740-100mg	2,7-Dibromo-9-trimethylsilylfluorene; .	17955-84-9	100mg	€254.00	2025-04-20